(7-{[(2-Chlorophenyl)methyl]sulfanyl}-5-(3-methoxyphenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol

• IUPAC Name: [7-[(2-chlorophenyl)methylsulfanyl]-5-(3-methoxyphenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol
• InChI: InChI=1S/C26H22ClN3O3S/c1-15-23-20(18(13-31)12-28-15)11-21-25(33-23)29-24(16-7-5-8-19(10-16)32-2)30-26(21)34-14-17-6-3-4-9-22(17)27/h3-10,12,31H,11,13-14H2,1-2H3
• InChI Key: TVXMWSYAHPTYGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C2=C1OC3=C(C2)C(=NC(=N3)C4=CC(=CC=C4)OC)SCC5=CC=CC=C5Cl)CO
• Molecular Formula: C26H22ClN3O3S
• Molecular Weight: 492.0 g/mol

Description

(7-{[(2-Chlorophenyl)methyl]sulfanyl}-5-(3-methoxyphenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol is a useful research compound. Its molecular formula is C26H22ClN3O3S and its molecular weight is 491.99. The purity is usually 95%.
BenchChem offers high-quality (7-{[(2-Chlorophenyl)methyl]sulfanyl}-5-(3-methoxyphenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (7-{[(2-Chlorophenyl)methyl]sulfanyl}-5-(3-methoxyphenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Routes and Mechanistic Insights

Research by Vasin et al. (2010) explores the chemo-, regio-, and stereoselectivity in acid-catalyzed reactions of similar tricyclic compounds, highlighting the complexity and precision required in synthesizing such molecules. The study provides insights into the factors influencing the selectivity of these reactions, which is crucial for understanding how to manipulate the compound's structure for specific applications (Vasin, Petrov, Kalyazin, & Razin, 2010).

Characterization and Structural Analysis

Dong and Huo (2009) conducted a study on the synthesis and crystal structure of a new bis(3-chlorophenyl)-[5-methyl-1-(4-methylphenyl)-1,2,3-triazol-4-yl]-methanol, utilizing techniques like NMR, IR, MS spectra, and X-ray diffraction crystallography. This research demonstrates the importance of detailed structural analysis in confirming the identity and purity of complex organic compounds, which is relevant for any studies involving the target compound (Dong & Huo, 2009).

Advanced Organic Synthesis Techniques

The work of Bagley et al. (2005) on the synthesis of dimethyl sulfomycinamate via a multistep Bohlmann-Rahtz heteroannulation reaction illustrates the intricate strategies employed in synthesizing compounds with multiple functional groups and cyclic structures. This approach might offer a pathway for assembling the core structure of the target compound or related analogs, showcasing the utility of advanced organic synthesis techniques in generating complex molecules (Bagley, Chapaneri, Dale, Xiong, & Bower, 2005).